BENGHE Foundational & Exploratory

Check Availability & Pricing

safety data sheet SDS for 4-
dimethylaminocyclohexanone derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-Dimethylaminocyclohexanone
Compound Name:

oxime
CAS No.: 203985-55-1
Cat. No.: B8769211

Get Quote

\ J

Technical Safety Guide: 4-Dimethylaminocyclohexanone & High-Potency Opioid Derivatives

Part 1: Executive Summary & Scope

Objective: This technical guide provides a rigorous safety framework for the handling,
synthesis, and emergency response regarding 4-(dimethylamino)cyclohexanone (CAS: 40594-
34-1) and its pharmacologically active derivatives.

Target Audience: Medicinal Chemists, Toxicologists, and HSE (Health, Safety, Environment)
Officers in pharmaceutical development.

Critical Context: While the parent compound 4-(dimethylamino)cyclohexanone presents
moderate industrial hazards (irritant, harmful if swallowed), it is the primary precursor for a
class of Novel Synthetic Opioids (NSOs), most notably U-47700 ("Pink™) and its analogues
(e.g., U-49900, AH-7921).

The "Hazard Escalation” Principle: Researchers must recognize that the synthesis pathway for
these derivatives involves a non-linear escalation of toxicity. A reaction mixture can transition
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from "Warning" (Irritant) to "Danger” (Fatal Respiratory Depressant) within a single reductive

amination or acylation step.

Part 2: Chemical Identity & Hazard Characterization
| lentificati

Primary Derivative

Feature Precursor
(Example)
4-
Common Name ) ] U-47700
Dimethylaminocyclohexanone
CAS Number 40594-34-1 82657-23-6
Molecular Formula CsH1sNO C16H22CIl2N20

Physical State

Liquid / Low-melting solid

Crystalline Solid (often white or

pinkish)

Pharmacology

Chemical Intermediate

p-Opioid Receptor Agonist
(7.5x Morphine Potency)

GHS Hazard Classification (Comparative)

The following table contrasts the GHS classification of the precursor versus the active

pharmaceutical ingredient (API) derivative.

Hazard Class

Precursor (Ketone)

Derivative (U-Series
Opioid)

Signal Word

WARNING

DANGER

Acute Toxicity (Oral)

Category 4 (Harmful)

Category 1 or 2 (Fatal)

Acute Toxicity (Inhalation)

Category 4 (Harmful)

Category 1 or 2 (Fatal)

Skin Corrosion/Irritation

Category 2 (Irritant)

Category 2 (Irritant)

Eye Damage/Irritation

Category 2A (Irritant)

Category 2A (Irritant)

STOT - Single Exposure

Category 3 (Resp. Irritation)

Category 1 (CNS/Respiratory

Depression)
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Critical Warning: The derivative U-47700 has been linked to numerous fatalities due to
pulmonary edema and respiratory arrest at sub-milligram doses. Treat all "unknown" derivatives
of this scaffold as High Potency Active Pharmaceutical Ingredients (HPAPIs) until proven

otherwise.

Part 3: Hazard Escalation Workflow (Visualization)

The following diagram illustrates the synthesis pathway and the critical control points where
hazard banding must shift.
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Caption: Synthesis workflow showing the "Potency Inflection Point" where safety protocols
must upgrade from Standard Chemical Handling to HPAPI Containment.

Part 4: Exposure Controls & Handling Protocols

Due to the absence of established Occupational Exposure Limits (OELS) for novel derivatives,
a Control Banding approach is mandatory.
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Engineering Controls

e Precursor Handling: Standard Fume Hood (Face velocity > 0.5 m/s).
» Derivative Handling (Solid State):
o Primary: Glovebox / Isolator operating under negative pressure.
o Secondary: HEPA-filtered local exhaust ventilation (LEV) at the point of transfer.

o Requirement: No open handling of powders. All weighing must occur within the isolator.

Personal Protective Equipment (PPE)

» Respiratory:
o Liquids (Precursor): Half-face respirator with Organic Vapor (OV) cartridges.

o Solids (Derivatives): Powered Air Purifying Respirator (PAPR) with P100/HEPA cartridges
if outside an isolator.

o Dermal: Double-gloving (Nitrile/Neoprene). The lipophilic nature of U-47700 facilitates
transdermal absorption.

o Body: Tyvek® or equivalent chemically resistant, disposable coveralls.

Decontamination Protocol

Opioids are susceptible to oxidative degradation.

e Solution: 10% Sodium Hypochlorite (Bleach) or a commercial oxidation agent (e.qg.,
Oxone®).

e Procedure:
o Cover spill with absorbent pads.

o Gently flood with oxidizing solution (allow 15 min contact time).
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o Collect waste as Hazardous Chemical Waste (do not flush).

Part 5: Emergency Response (Medical & Spill)

Antidote Availability: Laboratories handling these derivatives must have Naloxone (Narcan) kits
immediately available.

Exposure Response Algorithm

Suspected Exposure
(Inhalation/Skin/Ingestion)

l

Assess Symptoms:
Dizziness, Pinpoint Pupils,
Slow Breathing?

No immediate signs \ Yes, signs present

Decontaminate Skin

Monitor for 60 mins Initiate Opioid Protocol

Administer Naloxone
(2mg - 4mg Intranasal/IM)

Call Emergency Services
(Mention 'Synthetic Opioid’)

Repeat Naloxone
Every 2-3 mins if no response

Click to download full resolution via product page

Caption: Immediate response logic for suspected exposure to 4-dimethylaminocyclohexanone
derivatives.
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Fire Fighting Measures

e Hazard: Burning may produce toxic nitrogen oxides (NOx) and hydrogen chloride (HCI) gas
(if chlorinated derivatives like U-47700 are present).

e Media: Alcohol-resistant foam, dry chemical, or COz.[1]

o Special Note: Firefighters must use SCBA. Water runoff can be toxic to aquatic life; contain
all fire water.

Part 6: Regulatory & Transport Information
US Drug Enforcement Administration (DEA):
e U-47700: Schedule | Controlled Substance (21 CFR 1308.11).

e Precursor (4-dimethylaminocyclohexanone): While not explicitly scheduled as of 2024, it is a
“List | Chemical" candidate or treated as a controlled substance analogue if intended for illicit
synthesis under the Federal Analogue Act.

Transport (DOT/IATA):
e Precursor:
o UN Number: UN 2810 (Toxic Liquid, Organic, N.O.S.) or UN 1760 (Corrosive).
o Packing Group: Ill.
e Derivatives (HPAPI):
o UN Number: UN 2811 (Toxic Solid, Organic, N.O.S.).
o Hazard Class: 6.1.

o Packing Group: | (High Danger).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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